Cas no 493-09-4 (2,3-dihydro-1,4-benzodioxine)

2,3-dihydro-1,4-benzodioxine structure
Product name:2,3-dihydro-1,4-benzodioxine
2,3-dihydro-1,4-benzodioxine Chemical and Physical Properties
Names and Identifiers
-
- 2,3-Dihydrobenzo[b][1,4]dioxine
- 1,4-Benzodioxane
- 1,2-Ethylenedioxybenzene
- Benzo-1,4-dioxane
- 1,4-Benzodioxan
- 2,3-Dihydro-1,4-benzodioxine
- C8H8O2
- 1,2-ETHYLENDIOXYBENZENE
- 1,4-Benzdioxan
- 1,4-benzdioxane
- 2,3-dihydro-1,4-benzodioxane
- 2,3-Dihydro-1,4-benzodioxin
- 2,3-dihydro-benzo[1,4]dioxine
- 2,3-dihydrobenzo[b][1,4]dioxane
- 2-benzyl-1,4-dioxane
- Pyrocatechol ethylene ether
- 1,4-Benzodioxin, 2,3-dihydro-
- 1,2-(Ethylenedioxy)benzene
- Ethylene o-phenylene dioxide
- 1, 4-Benzdioxan
- benzodioxan
- Benzodioxane
- ZC5YP57PSW
- Benzene, 1,2-(1,2-ethanediylbis(oxy))-
- dihydrobenzodioxine
- BNBQR
- 2,3-Dihydro-1,4-benzodioxine #
- AM20040560
- Benzene, 1,2-[1,2-ethanediylbis(oxy)]-
- Benzo-1,4-dioxane, purum, >=98.0%
- CS-W017762
- MFCD00006821
- benzo(1,4)-dioxane
- NSC406705
- SCHEMBL659183
- FT-0606459
- BDBM50098766
- Q15043328
- F9995-0068
- BCP23204
- NS00031889
- B1198
- Z56869321
- UNII-ZC5YP57PSW
- Benzene,2-[1,2-ethanediylbis(oxy)]-
- CCG-336229
- NSC 406705
- AI3-05084
- AKOS000120970
- SY032893
- DTXSID8075419
- EN300-17061
- 1,4-Dioxatetralin
- InChI=1/C8H8O2/c1-2-4-8-7(3-1)9-5-6-10-8/h1-4H,5-6H
- 6-CHLOROCHROMONE-3-CARBOXYLICACID
- 493-09-4
- NSC-406705
- CHEMBL19452
- SCHEMBL8518
- EINECS 207-775-6
- 2,3-dihydrobenzo[1,4]dioxine
- AC-16416
- Benzo-1,4-dioxane, 97%
- Q-103526
- DS-13020
- STL281966
- 1,4-Benzodioxan (8CI)
- 14-BZD
- DB-013822
- DTXCID4040684
- A10228
- 2,3-dihydro-1,4-benzodioxine
-
- MDL: MFCD00006821
- Inchi: 1S/C8H8O2/c1-2-4-8-7(3-1)9-5-6-10-8/h1-4H,5-6H2
- InChI Key: BNBQRQQYDMDJAH-UHFFFAOYSA-N
- SMILES: O1C2=C([H])C([H])=C([H])C([H])=C2OC([H])([H])C1([H])[H]
- BRN: 120846
Computed Properties
- Exact Mass: 136.05200
- Monoisotopic Mass: 136.05243
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 99.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- Topological Polar Surface Area: 18.5
- XLogP3: 2
Experimental Properties
- Color/Form: liquid
- Density: 1.142 g/mL at 25 °C(lit.)
- Boiling Point: 216°C(lit.)
- Flash Point: Fahrenheit: 156.2 ° f
Celsius: 69 ° c - Refractive Index: n20/D 1.549(lit.)
- Water Partition Coefficient: Insoluble
- PSA: 18.46000
- LogP: 1.45780
- Solubility: Insoluble in water
2,3-dihydro-1,4-benzodioxine Security Information
- Prompt:warning
- Signal Word:Warning
- Hazard Statement: H227
- Warning Statement: P210-P280-P403+P235-P501
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Safety Instruction: S23-S24/25
- RTECS:DF4728000
-
Hazardous Material Identification:
- Safety Term:S23;S24/25
- Storage Condition:Sealed in dry,Room Temperature(BD33777)
2,3-dihydro-1,4-benzodioxine Customs Data
- HS CODE:29329995
- Customs Data:
China Customs Code:
2932999099Overview:
2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2,3-dihydro-1,4-benzodioxine Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | B410513-50mg |
1,4-Benzodioxan |
493-09-4 | 50mg |
$ 65.00 | 2022-06-01 | ||
Enamine | EN300-17061-1.0g |
2,3-dihydro-1,4-benzodioxine |
493-09-4 | 95% | 1g |
$26.0 | 2023-05-20 | |
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | A17558-250g |
1,4-Benzodioxane, 98% |
493-09-4 | 98% | 250g |
¥8615.00 | 2023-03-16 | |
SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY032893-25g |
1,4-Benzodioxane |
493-09-4 | ≥98% | 25g |
¥38.00 | 2024-07-09 | |
Apollo Scientific | OR4961-100g |
2,3-Dihydro-1,4-benzodioxine |
493-09-4 | 99+% | 100g |
£28.00 | 2025-03-21 | |
Life Chemicals | F9995-0068-0.5g |
2,3-dihydro-1,4-benzodioxine |
493-09-4 | 95%+ | 0.5g |
$19.0 | 2023-09-05 | |
Life Chemicals | F9995-0068-1g |
2,3-dihydro-1,4-benzodioxine |
493-09-4 | 95%+ | 1g |
$21.0 | 2023-09-05 | |
Chemenu | CM158134-100g |
2,3-Dihydro-1,4-benzodioxine |
493-09-4 | 98% | 100g |
$72 | 2022-06-11 | |
SHANG HAI XIAN DING Biotechnology Co., Ltd. | A-AO772-25g |
2,3-dihydro-1,4-benzodioxine |
493-09-4 | 98% | 25g |
¥247.0 | 2022-06-10 | |
Life Chemicals | F9995-0068-5g |
2,3-dihydro-1,4-benzodioxine |
493-09-4 | 95%+ | 5g |
$60.0 | 2023-09-05 |
2,3-dihydro-1,4-benzodioxine Related Literature
-
1. Dual SNAr reaction in activated ortho-halonitrobenzene: direct synthesis of substituted 1,2,3,4-tetrahydroquinoxalines, 2,3-dihydro-1,4-benzoxazines, and 1,4-benzodioxinesMahesh S. Deshmukh,Biswajit Das,Nidhi Jain RSC Adv. 2013 3 22389
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Takanori Nakamura,Yuka Mori,Masaya Naito,Yukari Okuma,Shinobu Miyagawa,Hikaru Takaya,Tsuneomi Kawasaki,Yuji Tokunaga Org. Chem. Front. 2020 7 513
-
Ya-Li Sang,Yong-Tao Duan,Han-Yue Qiu,Peng-Fei Wang,Jigar A. Makawana,Zhong-Chang Wang,Hai-Liang Zhu,Zhen-Xiang He RSC Adv. 2014 4 16694
-
Takanori Nakamura,Yuka Mori,Masaya Naito,Yukari Okuma,Shinobu Miyagawa,Hikaru Takaya,Tsuneomi Kawasaki,Yuji Tokunaga Org. Chem. Front. 2020 7 513
-
Yunyun Liu,Jie-Ping Wan Org. Biomol. Chem. 2011 9 6873
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:493-09-4)2,3-dihydro-1,4-benzodioxine

Purity:99%
Quantity:1kg
Price ($):237.0
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:493-09-4)Benzo-1,4-dioxane

Purity:98%
Quantity:Company Customization
Price ($):Inquiry